Cas no 1158759-90-0 (4-ethyloxan-4-amine)

• Product Name: 4-ethyloxan-4-amine
• CAS No: 1158759-90-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5166989
• PubChem ID: 63220680
• Update Time: 2026-03-04

4-ethyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyloxan-4-amine
• 4-Ethyltetrahydro-2H-pyran-4-amine
• 2H-Pyran-4-amine, 4-ethyltetrahydro-

• Inchi： 1S/C7H15NO/c1-2-7(8)3-5-9-6-4-7/h2-6,8H2,1H3
• InChI Key： JBDVERLQKGIOOT-UHFFFAOYSA-N
• SMILES： O1CCC(CC)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.9
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-ethyloxan-4-amine

Recent Advances in the Study of 4-ethyloxan-4-amine (CAS: 1158759-90-0) in Chemical Biology and Pharmaceutical Research

The compound 4-ethyloxan-4-amine (CAS: 1158759-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-ethyloxan-4-amine as a building block in medicinal chemistry. Its oxane ring structure, combined with the ethylamine substituent, offers a promising scaffold for the design of novel bioactive molecules. Researchers have successfully incorporated this compound into various drug candidates, particularly those targeting neurological disorders and infectious diseases. The compound's ability to modulate specific biological pathways has been demonstrated in several in vitro and in vivo studies, making it a valuable tool for drug discovery.

One of the most notable advancements in this area is the development of synthetic methodologies for 4-ethyloxan-4-amine. Recent publications have described efficient and scalable routes for its synthesis, which are crucial for its widespread application in pharmaceutical research. These methods often involve catalytic processes that ensure high yields and purity, addressing previous challenges in its production. Additionally, computational studies have provided insights into the compound's molecular interactions, further guiding its optimization for therapeutic use.

In terms of biological activity, 4-ethyloxan-4-amine has shown promising results in preclinical models. For instance, it has been investigated as a potential modulator of neurotransmitter systems, with implications for treating conditions such as depression and anxiety. Its antimicrobial properties have also been explored, particularly against drug-resistant bacterial strains. These findings underscore the compound's multifaceted potential and its relevance to current medical challenges.

Looking ahead, the integration of 4-ethyloxan-4-amine into more complex drug delivery systems is an area of active research. Scientists are exploring its use in nanoparticle formulations and targeted therapies, which could enhance its efficacy and reduce side effects. Furthermore, ongoing studies are investigating its pharmacokinetic and toxicological profiles to ensure its safety for clinical applications. These efforts are expected to pave the way for its eventual translation into therapeutic agents.

In conclusion, 4-ethyloxan-4-amine (CAS: 1158759-90-0) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset for drug discovery and development. Continued research in this area is likely to yield further insights and applications, contributing to the advancement of modern medicine.